Cas no 1214324-86-3 (Methyl 2-nitro-5-(trifluoromethyl)benzoate)

• Product Name: Methyl 2-nitro-5-(trifluoromethyl)benzoate
• CAS No: 1214324-86-3
• MF: C₉H₆F₃NO₄
• MW: 249.143453121185
• CID: 1088930
• PubChem ID: 18925613
• Update Time: 2025-04-20

Methyl 2-nitro-5-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-nitro-5-(trifluoromethyl)benzoate
• MFCD14698080
• NPNQVXRWDIMHDX-UHFFFAOYSA-N
• Benzoic acid, 2-nitro-5-(trifluoromethyl)-, methyl ester
• CS-0455163
• 2-NITRO-5-(TRIFLUOROMETHYL)BENZOIC ACID METHYL ESTER
• 1214324-86-3
• DTXSID90596543
• AS-35773
• Methyl2-nitro-5-(trifluoromethyl)benzoate
• AKOS022173871

• Inchi： 1S/C9H6F3NO4/c1-17-8(14)6-4-5(9(10,11)12)2-3-7(6)13(15)16/h2-4H,1H3
• InChI Key： NPNQVXRWDIMHDX-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C(=O)OC)C=1)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 249.02489216g/mol
• Monoisotopic Mass: 249.02489216g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 72.1Ų